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Compound of Interest

Compound Name: Cyclobutyrol sodium

Cat. No.: B15345212

Introduction

Cyclobutyrol sodium is the sodium salt of a-ethyl-1-hydroxycyclohexaneacetic acid and is
utilized in research as a choleretic agent. Proper dissolution of this compound is critical for
accurate and reproducible results in in vitro studies. This document provides a detailed protocol
for the preparation of Cyclobutyrol sodium solutions for use in cell-based assays and other in
vitro experimental systems. The information is intended for researchers, scientists, and
professionals in the field of drug development.

Compound Information

Parameter Value

IUPAC Name Sodium 2-(1-hydroxycyclohexyl)butanoate
Molecular Formula Ci10H17NaOs

Molecular Weight 208.23 g/mol

CAS Number 1130-23-0

Appearance White to off-white solid

Solubility Data

Quantitative solubility data for Cyclobutyrol sodium in common laboratory solvents is not
widely published. However, based on the solubility of structurally similar short-chain fatty acid
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sodium salts, the following table provides expected solubility profiles. Researchers are strongly
encouraged to perform their own solubility tests.

. Concentration Concentration
Solvent Expected Solubility
(mg/mL) (mM)

Water Soluble > 20 mg/mL >96 mM
Phosphate-Buffered

) Soluble ~10 mg/mL ~48 mM
Saline (PBS, pH 7.2)
Ethanol (EtOH) Sparingly Soluble ~5 mg/mL ~24 mM
Dimethyl Sulfoxide

Insoluble <1 mg/mL <4.8mM

(DMSO)

Experimental Protocols
Preparation of a 100 mM Aqueous Stock Solution

This protocol describes the preparation of a 100 mM stock solution of Cyclobutyrol sodium in
sterile, nuclease-free water.

Materials:

e Cyclobutyrol sodium powder

» Sterile, nuclease-free water

 Sterile conical tubes (15 mL or 50 mL)
o Calibrated analytical balance

e Spatula

o Vortex mixer

 Sterile syringe filter (0.22 pm)

» Sterile storage tubes
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Procedure:

o Calculate the required mass: To prepare 10 mL of a 100 mM stock solution, calculate the
mass of Cyclobutyrol sodium needed using the following formula: Mass (g) = Molarity
(mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (g) = 0.1 mol/L x 0.01 L x 208.23
g/mol = 0.20823 g Therefore, 208.23 mg of Cyclobutyrol sodium is required.

» Weigh the compound: Carefully weigh out 208.23 mg of Cyclobutyrol sodium powder on
an analytical balance and transfer it to a sterile 15 mL conical tube.

o Dissolution: Add 8 mL of sterile, nuclease-free water to the conical tube.

e Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Visually inspect the solution to ensure no solid particles remain.

e Volume adjustment: Add sterile, nuclease-free water to bring the final volume to 10 mL.

» Sterilization: Sterilize the stock solution by filtering it through a 0.22 um sterile syringe filter
into a new sterile conical tube.

» Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at
-20°C for long-term storage (up to 6 months) or at 4°C for short-term use (up to 1 week).

Preparation of Working Solutions in Cell Culture Medium

This protocol outlines the dilution of the 100 mM aqueous stock solution to prepare working
solutions in a desired cell culture medium.

Materials:

100 mM Cyclobutyrol sodium aqueous stock solution

Sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile conical tubes or microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:

e Thaw the stock solution: Thaw an aliquot of the 100 mM Cyclobutyrol sodium stock
solution at room temperature.

o Calculate the required volume: Determine the volume of the stock solution needed to
achieve the desired final concentration in the cell culture medium. For example, to prepare 1
mL of a 1 mM working solution: V1 =(Cz2xVz2)/Ci1Vi=(1mMx1mL)/100 mM=0.01 mL=
10 pL

e Dilution: In a sterile tube, add 990 pL of pre-warmed cell culture medium.

o Addition of stock: Add 10 pL of the 100 mM Cyclobutyrol sodium stock solution to the cell
culture medium.

» Mixing: Gently mix the working solution by pipetting up and down or by gentle vortexing.

o Application: The freshly prepared working solution is now ready to be added to the cell
cultures.

Note on Solvent Effects: As Cyclobutyrol sodium is soluble in agueous solutions, the use of
organic solvents like DMSO or ethanol, which can have cytotoxic effects, is not necessary. If for
any reason an organic solvent must be used, it is crucial to include a vehicle control in the
experimental design to account for any solvent-induced effects on the cells. The final
concentration of the organic solvent in the cell culture medium should typically not exceed 0.1-
0.5%.

Signaling Pathways and Workflows

The following diagrams illustrate the logical workflow for the preparation of Cyclobutyrol
sodium solutions.
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Workflow for Preparing Cyclobutyrol Sodium Solutions
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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